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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzoic acid

Cat. No.: B181733 Get Quote

An In-depth Technical Guide to 4-Fluoro-2-methylbenzoic Acid

Introduction
4-Fluoro-2-methylbenzoic acid, with the CAS number 321-21-1, is a fluorinated aromatic

carboxylic acid.[1][2][3] Its structure, featuring both a fluorine atom and a methyl group on the

benzoic acid framework, makes it a valuable intermediate in various fields of chemical

synthesis. This guide provides a comprehensive overview of its chemical and physical

properties, experimental protocols for its synthesis, and its applications in research and

development, particularly for researchers, scientists, and professionals in drug development.

The presence of the fluorine atom can significantly influence the molecule's pharmacokinetic

and pharmacodynamic properties, making it a point of interest in medicinal chemistry.[4]

Chemical and Physical Properties
The chemical and physical properties of 4-Fluoro-2-methylbenzoic acid are summarized in

the tables below. These properties are crucial for its handling, storage, and application in

chemical reactions.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula C8H7FO2 [2][3][5]

Molecular Weight 154.14 g/mol [1][2][5]

Appearance
White to almost white powder

or crystal
[2]

Melting Point 168-172 °C [1][2]

Boiling Point Not explicitly found

Solubility Insoluble in water [2]

pKa 3.86 ± 0.25 (Predicted) [2]

Table 2: Identification and Descriptors
Identifier Value Reference

CAS Number 321-21-1 [1][2][3][5]

IUPAC Name 4-fluoro-2-methylbenzoic acid [5]

SMILES CC1=C(C=CC(=C1)F)C(=O)O [5]

InChI

InChI=1S/C8H7FO2/c1-5-4-

6(9)2-3-7(5)8(10)11/h2-

4H,1H3,(H,10,11)

[1][2][5]

Experimental Protocols
Synthesis of 4-Fluoro-2-methylbenzoic Acid
A common method for the synthesis of 4-Fluoro-2-methylbenzoic acid involves a Friedel-

Crafts acylation followed by hydrolysis.[6]

Materials:

m-Fluorotoluene

Trihaloacetyl chloride (e.g., trichloroacetyl chloride)
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Lewis acid catalyst (e.g., anhydrous aluminum trichloride)

Solvent

Aqueous sodium hydroxide solution (e.g., 30%)

Concentrated hydrochloric acid

Procedure:[6]

Friedel-Crafts Acylation:

Dissolve m-fluorotoluene and trihaloacetyl chloride in a suitable solvent.

Under the catalysis of a Lewis acid, a Friedel-Crafts acylation reaction is carried out. This

reaction yields a mixture of ortho- and para-isomers of the corresponding ketone.

Hydrolysis and Acidification:

The resulting organic phase containing the ketone isomers is treated with an aqueous

solution of sodium hydroxide and stirred.

The pH of the mixture is then adjusted to 3-4 with concentrated hydrochloric acid. This

hydrolysis and subsequent acidification step converts the ketones to a mixture of 4-fluoro-
2-methylbenzoic acid and its isomer, 2-fluoro-4-methylbenzoic acid.

Separation and Purification:

The aqueous phase is removed, and the organic phase is washed with water.

The solvent is removed by distillation to obtain the crude product mixture.

The isomers are then separated through recrystallization to yield the target product, 4-
fluoro-2-methylbenzoic acid.

Chemical Reactivity and Applications
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4-Fluoro-2-methylbenzoic acid is a versatile building block in organic synthesis. Its reactivity

is primarily centered around the carboxylic acid group and the aromatic ring. It is utilized in the

synthesis of pharmaceuticals, such as anti-inflammatory and antifungal agents, and

agrochemicals.[4][7] The fluorine substituent can enhance metabolic stability and binding

affinity of the final products.[4]

4-Fluoro-2-methylbenzoic Acid

Carboxylic Acid Reactions
Functional Group

Electrophilic Aromatic Substitution

Aromatic Ring

Esterification

e.g.

Amidatione.g.

Agrochemicals (e.g., herbicides, pesticides)

Pharmaceuticals (e.g., NSAIDs, antifungals)

Click to download full resolution via product page

Caption: Reactivity and Applications of 4-Fluoro-2-methylbenzoic Acid.

Safety and Handling
4-Fluoro-2-methylbenzoic acid is classified as harmful if swallowed and causes serious eye

damage.[5] It is important to handle this chemical with appropriate personal protective

equipment.

Table 3: GHS Hazard Information
Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Serious eye damage H318: Causes serious eye damage

Skin irritation H315: Causes skin irritation (less common)

Specific target organ toxicity, single exposure
H335: May cause respiratory irritation (less

common)

Source: PubChem. Data represents the highest prevalence percentages.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b181733?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/4-fluoro-2-methylbenzoic-acid-pharmaceutical-discovery-intermediate-zp
https://www.nbinno.com/article/pharmaceutical-intermediates/4-fluoro-2-methylbenzoic-acid-key-building-block-innovation-zp
https://www.nbinno.com/article/pharmaceutical-intermediates/4-fluoro-2-methylbenzoic-acid-pharmaceutical-discovery-intermediate-zp
https://www.benchchem.com/product/b181733?utm_src=pdf-body-img
https://www.benchchem.com/product/b181733?utm_src=pdf-body
https://www.benchchem.com/product/b181733?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-methylbenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Personal Protective Equipment (PPE):

Dust mask type N95 (US)[1]

Eyeshields[1]

Gloves[1]

First Aid Measures:

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[3]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor.[8]

If on skin: Wash with plenty of soap and water.[8]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[8]

Visualization of Synthesis Workflow
The synthesis of 4-Fluoro-2-methylbenzoic acid can be visualized as a multi-step process.
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Step 1: Friedel-Crafts Acylation

Step 2: Hydrolysis & Acidification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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